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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510 Get Quote

An Objective Comparison of the Environmental Risks of Carbon Tetraiodide and Other

Halogenated Methanes

For researchers, scientists, and drug development professionals, the selection of reagents and

the understanding of their environmental and toxicological profiles are of paramount

importance. This guide provides a comparative environmental risk assessment of carbon
tetraiodide (CI4) versus other common halogenated methanes: carbon tetrachloride (CCl4),

chloroform (CHCl3), and dichloromethane (CH2Cl2). The information is supported by available

experimental data and standardized testing protocols.

Quantitative Environmental Impact Data
The environmental risks associated with halogenated methanes are diverse, ranging from

atmospheric damage to direct toxicity. The following table summarizes key parameters for CI4

and its common alternatives. It is important to note that comprehensive experimental data for

carbon tetraiodide is limited in the literature due to its thermal and photochemical instability.[1]
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Parameter
Carbon
Tetraiodide
(CI4)

Carbon
Tetrachloride
(CCl4)

Chloroform
(CHCl3)

Dichlorometha
ne (CH2Cl2)

Molar Mass (

g/mol )
519.63 153.82 119.38 84.93

Atmospheric

Lifetime

Data not

available

(expected to be

short due to

instability)[1]

26 years[2] 0.5 years 0.5 years

Ozone Depletion

Potential (ODP)

Data not

available
1.1 0.02 0.02

Global Warming

Potential (GWP,

100-year)

Data not

available
1400 15 9

Acute Toxicity

(LD50, oral, rat)
18 mg/kg 2350 mg/kg 908 mg/kg 1600 mg/kg

Aquatic Toxicity

(Freshwater)

Data not

available

8-d LC50

(bullfrog larvae):

0.9 mg/L[3]

27-d exposure

(rainbow trout

eggs): 2 mg/L is

toxic[4]

27-d LC50

(rainbow trout

larvae): 13.2

mg/L[5]

Carcinogenicity Not classified[6]

IARC Group 2B

(Possibly

carcinogenic to

humans)

IARC Group 2B

(Possibly

carcinogenic to

humans)

IARC Group 2A

(Probably

carcinogenic to

humans)

Experimental Protocols
The data presented above are derived from various experimental and computational

methodologies. Below are summaries of key protocols.

Ozone Depletion Potential (ODP) Determination
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The ODP of a substance is not measured directly but is calculated using complex atmospheric

models.[7] The process integrates laboratory data and atmospheric observations.

Kinetic Studies: The rate constants of the reactions between the halogenated methane and

atmospheric oxidants, primarily hydroxyl (OH) radicals, are determined. These studies are

crucial for calculating the substance's atmospheric lifetime.[7]

Photolysis Studies: The absorption cross-sections and quantum yields of the compound are

measured to understand its breakdown by solar radiation.

Atmospheric Modeling: The collected data are used as inputs for 2-D or 3-D global

atmospheric models. These models simulate the transport and chemical reactions of the

substance in the troposphere and stratosphere.

Relative Effect Calculation: The ODP is calculated as the ratio of the modeled steady-state

ozone depletion per unit mass of the test substance to the ozone depletion per unit mass of

CFC-11, which has a reference ODP of 1.0.[8][9][10]

Global Warming Potential (GWP) Calculation
GWP is a measure of how much heat a greenhouse gas traps in the atmosphere over a

specific time, relative to carbon dioxide (CO2).[11]

Infrared Absorption: The infrared absorption spectrum of the compound is measured to

determine its radiative efficiency, which is its ability to absorb thermal radiation.[12]

Atmospheric Lifetime Determination: As with ODP, the atmospheric lifetime is a critical factor

and is determined through kinetic studies.[11][12]

Time-Integrated Radiative Forcing: The total energy absorbed by a certain mass of the gas

over a specified time horizon (commonly 100 years) is calculated by integrating its radiative

efficiency and atmospheric lifetime.[12]

Comparison to CO2: The GWP is the ratio of the total heat trapped by the gas to the total

heat trapped by the same mass of CO2 over the same period.[12][13] CO2 has a GWP of 1

by definition.[11][13]
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Aquatic Toxicity Testing
Aquatic toxicity is typically assessed through standardized tests on representative aquatic

organisms.

Test Organisms: A range of organisms are used, including fish (e.g., rainbow trout, fathead

minnow), invertebrates (e.g., Daphnia magna), and algae.[3][4][5]

Exposure Conditions: Organisms are exposed to a series of concentrations of the test

substance in a controlled laboratory setting. Key parameters like temperature, pH, and water

hardness are monitored.

Endpoint Measurement: The effects are observed over a specific period (e.g., 96 hours for

acute toxicity). Endpoints include mortality (LC50, the concentration lethal to 50% of the test

population) and sublethal effects like impacts on growth or reproduction (EC50, the

concentration causing an effect in 50% of the population).[3][4]

Guideline Derivation: For regulatory purposes, a safety factor may be applied to the lowest

observed effect concentration (LOEC) to derive water quality guidelines.[4][5]

Visualizing the Environmental Risk Assessment
Process
The following diagram illustrates the logical workflow for assessing the environmental risk of a

chemical substance.
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Caption: Workflow for Environmental Risk Assessment.

Signaling Pathways in Toxicity
The toxicity of many halogenated methanes is associated with their metabolism, which can

generate reactive intermediates leading to cellular damage.
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Caption: Generalized Toxicity Pathway for Halogenated Methanes.

Conclusion
The environmental risk profiles of halogenated methanes vary significantly. While carbon

tetrachloride presents a high risk in terms of both ozone depletion and global warming,

chloroform and dichloromethane have lower atmospheric impacts but remain significant
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toxicological concerns. Carbon tetraiodide, due to its instability, is expected to have a short

atmospheric lifetime, likely resulting in low ODP and GWP values. However, its high acute

toxicity warrants careful handling and disposal. The lack of comprehensive environmental data

for CI4 highlights a need for further research to fully characterize its risk profile. For

professionals in research and drug development, a thorough evaluation of these parameters is

crucial for making environmentally responsible decisions in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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